3-benzamido-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3-benzamido-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H15N3O5/c26-21(14-6-2-1-3-7-14)24-19-17-8-4-5-9-18(17)30-20(19)22(27)23-15-10-12-16(13-11-15)25(28)29/h1-13H,(H,23,27)(H,24,26)
• InChI Key: CMOFFNWUAAMKBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H15N3O5
• Molecular Weight: 401.4 g/mol

Description

3-benzamido-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide is a chemical compound that belongs to the class of benzofuran derivatives. It is an important compound in the field of medicinal chemistry due to its potential pharmacological properties. This compound has been extensively studied for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Crystal Structure and Synthesis

• The crystal structure of 2-Nitro-N-(4-nitrophenyl)benzamide, a compound with structural similarities, was determined using single-crystal X-ray diffraction, highlighting the orientation of nitro groups and the stabilization of the structure through intramolecular and intermolecular hydrogen bonds, which is crucial for understanding molecular interactions and designing new compounds (Saeed, Hussain, & Flörke, 2008).

Catalytic Applications

• A study on the catalysis of hydrolysis of organonitriles by a Zinc(II)/ketoxime system could be relevant for understanding the catalytic properties of compounds with similar functional groups, offering insights into environmentally friendly catalytic systems (Kopylovich et al., 2002).

Synthesis Methodologies

• Research on the solid-phase synthesis of substituted 1,5-Benzodiazepin-2-ones demonstrates innovative approaches to synthesizing complex molecules, potentially including those with benzamido and benzofuran moieties (Lee, Gauthier, & Rivero, 1999).

Biological Activity

• A study investigating the synthesis and inhibitory activity of acridine and bis acridine sulfonamides against carbonic anhydrase isoforms highlights the potential therapeutic applications of compounds with nitrophenyl benzamide structures (Ulus et al., 2013).
• The synthesis and corrosion inhibition studies of N-phenyl-benzamides on mild steel suggest applications in material science, specifically in the protection of metals from corrosion. This demonstrates the versatility of benzamide derivatives in applications beyond typical biological or medicinal uses (Mishra et al., 2018).